tert-Butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride

• IUPAC Name: tert-butyl 3-piperidin-4-yloxyazetidine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C13H24N2O3.ClH/c1-13(2,3)18-12(16)15-8-11(9-15)17-10-4-6-14-7-5-10;/h10-11,14H,4-9H2,1-3H3;1H
• InChI Key: UIKDPQADJWQESJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)OC2CCNCC2.Cl
• Molecular Formula: C13H25ClN2O3
• Molecular Weight: 292.80 g/mol
• CAS RN: 2126176-76-7

Description

“tert-Butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride” is a chemical compound with the CAS Number: 2126176-76-7. It has a molecular weight of 292.81 and is typically in powder form.

Molecular Structure Analysis

The molecular formula of this compound is C13H25ClN2O3. The InChI code, which represents the structure of the molecule, is 1S/C13H24N2O3.ClH/c1-13(2,3)18-12(16)15-8-11(9-15)17-10-4-6-14-7-5-10;/h10-11,14H,4-9H2,1-3H3;1H.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The compound should be stored at room temperature.

Scientific Research Applications

Synthesis and Intermediates

• Synthesis Routes

  A study by Meyers et al. (2009) described scalable synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a compound similar in structure to tert-butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride. These compounds are valuable for their potential in chemical derivations, offering entry points to novel compounds that complement piperidine ring systems (Meyers et al., 2009).

• Key Intermediates in Biologically Active Compounds

  In 2016, Kong et al. synthesized a compound structurally related to tert-butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride, emphasizing its importance as an intermediate in biologically active compounds like crizotinib (Kong et al., 2016).

• Synthesis of Piperidine Derivatives

  A study by Moskalenko and Boev (2014) explored the synthesis of tert-butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone, which could lead to the formation of compounds structurally similar to tert-butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride. These compounds are synthons for diverse piperidine derivatives (Moskalenko & Boev, 2014).

Chemical Space and Molecular Structure

• Exploring Chemical Space

  The synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate, described by Harmsen et al. (2011), serves as a new scaffold for producing substituted piperidines, potentially including derivatives of tert-butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride. This highlights the versatility of these compounds in accessing different chemical spaces (Harmsen et al., 2011).

• Molecular Structure Analysis

  In 2004, Didierjean et al. conducted X-ray studies on compounds similar to tert-butyl 3-(piperidin-4-yloxy)azetidine-1-carboxylate hydrochloride, revealing insights into the molecular packing and structural characteristics of such compounds (Didierjean et al., 2004).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards. The hazard statements associated with this compound are H302, H315, H319, and H335, which indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively. The compound should be handled with appropriate safety measures.